3-(Ethanesulfonyl)propan-1-amine

• Molecular Formula: C5H13NO2S
• Molecular Weight: 151.23 g/mol
• IUPAC Name: 3-ethylsulfonylpropan-1-amine
• InChI: InChI=1S/C5H13NO2S/c1-2-9(7,8)5-3-4-6/h2-6H2,1H3
• InChI Key: UDZUCQFIJDKVQY-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)CCCN

Description

3-(Ethanesulfonyl)propan-1-amine is a useful research compound. Its molecular formula is C5H13NO2S and its molecular weight is 151.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.0 g of 3-aminopropyl-ethyl sulfide is placed in 35 ml of methanol at 0° C.; 15.5 g of oxone in 35 ml of water are added and the mixture is stirred at 0° C. for 4 hours. 200 ml of water are added and the mixture is extracted with 3×150 ml of dichloromethane. The organic extracts are concentrated by evaporation and purified by FC (10 g of silica gel, ethyl acetate/methanol/conc. ammonia=80:15:5). The title compound is obtained: Rf (ethyl acetate/methanol/conc. ammonia=80:15:5)=0.15.